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Compound of Interest

Compound Name: Urea-13C,15N2

Cat. No.: B131032 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling guidelines for Urea-13C,15N2, a

stable, non-radioactive isotopically labeled compound. It is crucial for professionals engaged in

research and development to adhere to these protocols to ensure personal safety and maintain

the integrity of experimental outcomes. Urea-13C,15N2 is commonly utilized as a tracer in

metabolic studies, a diagnostic agent such as in the urea breath test for Helicobacter pylori

detection, and in advanced magnetic resonance imaging (MRI) applications.[1][2][3][4]

Hazard Identification and Classification
Urea-13C,15N2 is not classified as a hazardous substance according to Regulation (EC) No

1272/2008.[5] However, as with any chemical substance, it should be handled with care in a

laboratory setting. Potential hazards are minimal but may include:

Inhalation: Inhalation of dust may cause respiratory tract irritation.

Skin/Eye Contact: May cause slight irritation upon contact with eyes or skin.

Ingestion: May be harmful if swallowed in large quantities, potentially causing nausea and

vomiting.

Combustion: The substance is combustible. Fire may produce hazardous decomposition

products, including carbon oxides (CO, CO2) and nitrogen oxides (NOx).
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Physical, Chemical, and Toxicological Properties
The fundamental properties of Urea-13C,15N2 are summarized below. This data is essential

for safe storage and handling.

Table 1: Physical and Chemical Properties
Property Value Source

Linear Formula H₂¹⁵N¹³CO¹⁵NH₂

CAS Number 58069-83-3

Molecular Weight 63.03 g/mol

Appearance Solid

Melting Point 132 - 135 °C

Storage Temperature
15 - 25 °C (Room

Temperature)

Isotopic Purity
≥99 atom % ¹³C; ≥98 atom %

¹⁵N

Table 2: Toxicological Data
Test Species Route Value Source

LD50 Rat Oral 8,471 mg/kg

Carcinogenicity N/A N/A

No ingredient is

identified as a

probable,

possible, or

confirmed human

carcinogen by

IARC.

Germ Cell

Mutagenicity
No data available N/A N/A
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Experimental Protocols: Handling and Storage
Adherence to proper handling and storage protocols is paramount for laboratory safety and to

prevent contamination of the isotopically labeled compound.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Urea-13C,15N2.

Eye Protection: Wear chemical safety goggles or glasses as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.

Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with a P1 or N95 filter.

General Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid dust formation

and inhalation.

Avoid contact with skin, eyes, and clothing.

Practice good industrial hygiene: wash hands thoroughly after handling, and before eating,

drinking, or smoking.

Do not eat, drink, or store food in areas where the chemical is handled.

Keep containers tightly closed when not in use.

Storage Requirements
Store in a cool, dry, and well-ventilated place.

Keep the container tightly sealed to prevent moisture absorption, as urea is hygroscopic.
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Store away from incompatible materials, particularly strong oxidizing agents.

Recommended storage temperature is between 15-25°C.

Emergency and Spill Procedures
First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

In Case of Skin Contact: Remove contaminated clothing. Rinse skin with plenty of water and

soap.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

also under the eyelids. Remove contact lenses if present and easy to do.

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. If the person feels unwell,

consult a doctor.

Accidental Release Measures
For any spill, ensure personal safety first.

Personal Precautions: Avoid breathing dust. Ensure adequate ventilation and wear the

appropriate PPE as described in Section 3.1.

Environmental Precautions: Prevent the substance from entering drains, surface water, or

ground water.

Cleanup Methods: Carefully sweep or vacuum up the spilled solid material. Place it into a

suitable, labeled, and closed container for disposal. Ventilate the affected area after cleanup

is complete.

Mandatory Visualizations
The following diagrams illustrate the standard workflow for handling Urea-13C,15N2 and the

decision-making process for spill response.
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Standard Laboratory Workflow for Urea-13C,15N2

Preparation Phase

Experimental Phase

Post-Experiment Phase

Receive Compound

Inspect Container Integrity

Log into Inventory

Store in Designated Location
(15-25°C, Dry)

Retrieve from Storage

Don Appropriate PPE

Weigh/Prepare in Ventilated Area

Perform Experiment

Decontaminate Glassware &
Work Surfaces Collect Waste in Labeled Container Return Unused Compound to Storage

Dispose of Waste per
Institutional Guidelines

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling Urea-13C,15N2.
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Decision-Making Flowchart for Spill Response

Spill Detected

Assess Immediate Danger
(e.g., near ignition source)

Evacuate Area Immediately
Alert Others

  Yes

Is the spill large or unmanageable?

  No

Alert Supervisor &
Safety Officer

  Yes

Proceed with Caution

  No

Don Full PPE
(Gloves, Goggles, Respirator)

Contain the Spill

Sweep/Collect Solid Material

Place in Labeled Waste Container

Clean & Decontaminate Area

Dispose of Waste & Contaminated PPE

Report Incident

Click to download full resolution via product page

Caption: Decision-making flowchart for a Urea-13C,15N2 spill response.
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Disposal Considerations
Disposal of Urea-13C,15N2 and any contaminated materials must be conducted in strict

accordance with all applicable local, state, and federal environmental regulations.

Collect waste material in appropriate, clearly labeled containers.

Do not dispose of the chemical into the sewer system or the environment.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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